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Cat. No.: B15176527 Get Quote

Uridine 5'-Benzoate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Uridine 5'-benzoate is a derivative of the nucleoside uridine, characterized by the presence of

a benzoate group at the 5' position of the ribose sugar. While specific in-depth research on

Uridine 5'-benzoate is limited in publicly available literature, this guide provides its core

chemical properties and offers a broader context based on the well-documented activities of

related uridine derivatives. This document serves as a foundational resource for researchers

interested in the potential applications of Uridine 5'-benzoate, drawing parallels from similar

compounds in terms of synthesis, potential biological activities, and roles in cellular processes.

Compound Identification and Properties
The fundamental chemical and physical properties of Uridine 5'-benzoate are summarized

below.
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Property Value Reference

CAS Number 54618-06-3 [1]

Molecular Formula C₁₆H₁₆N₂O₇ [1]

Molecular Weight 348.31 g/mol [1]

IUPAC Name

[(2R,3S,4R,5R)-5-(2,4-

dioxopyrimidin-1-yl)-3,4-

dihydroxyoxolan-2-yl]methyl

benzoate

Synthesis of Uridine Esters: A General Protocol
While a specific, detailed experimental protocol for the synthesis of Uridine 5'-benzoate is not

readily available in the cited literature, a general approach for the acylation of uridine at the 5'

position can be inferred from standard organic chemistry practices and protocols for similar

compounds. The selective acylation of the primary 5'-hydroxyl group is a common strategy in

nucleoside chemistry.

Generalized Synthesis Workflow
The synthesis of Uridine 5'-benzoate would likely proceed via the selective benzoylation of

uridine.
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Caption: Generalized workflow for the synthesis of Uridine 5'-benzoate.

Methodology
Protection: To ensure selectivity for the 5'-hydroxyl group, the 2'- and 3'-hydroxyl groups of

uridine are often protected. A common method is the formation of a 2',3'-O-isopropylidene

acetal by reacting uridine with acetone in the presence of an acid catalyst.
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Benzoylation: The protected uridine is then reacted with benzoyl chloride in a suitable

solvent, typically pyridine, which also acts as a base to neutralize the HCl byproduct. This

reaction selectively acylates the primary 5'-hydroxyl group.

Deprotection: The protecting group is subsequently removed, often by treatment with a mild

acid, to yield the final product, Uridine 5'-benzoate.

Purification: The final compound is purified using standard techniques such as column

chromatography.

Potential Biological Activities and Signaling
Pathways (Inferred from Related Compounds)
Direct experimental evidence for the biological activity of Uridine 5'-benzoate is scarce.

However, the extensive research on uridine and its derivatives allows for informed hypotheses

about its potential roles. The addition of a benzoate group increases the lipophilicity of the

uridine molecule, which may enhance its ability to cross cell membranes.[1]

Potential Therapeutic Areas
Derivatives of uridine have been investigated for a range of therapeutic applications,

suggesting potential avenues of research for Uridine 5'-benzoate:

Antimicrobial and Anticancer Agents: Various uridine derivatives have demonstrated

promising antimicrobial and anticancer properties.[2][3] Modifications at different positions of

the uridine scaffold have been shown to modulate these activities.

Neuroprotection: Uridine itself plays a crucial role in the central nervous system, and its

derivatives are explored for neuroprotective effects.[4] Uridine is a precursor for the

synthesis of cytidine triphosphate (CTP), which is essential for the production of

phospholipids in neuronal membranes.[5][6]

Metabolic Regulation: Uridine and its nucleotides are central to various metabolic pathways,

including the synthesis of glycogen and glycoproteins.[5][6]

Uridine Metabolism and Signaling
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Uridine absorbed by cells is phosphorylated to Uridine 5'-monophosphate (UMP), which can

then be further phosphorylated to Uridine 5'-diphosphate (UDP) and Uridine 5'-triphosphate

(UTP). These activated forms of uridine are involved in numerous cellular processes.

Uridine

Uridine 5'-monophosphate (UMP)

Uridine Kinase

Uridine 5'-diphosphate (UDP)

Uridine 5'-triphosphate (UTP)

RNA Synthesis CTP UDP_glucose

Glycogen Synthesis
(via UDP-glucose)

Phospholipid Synthesis
(via CTP)
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Caption: Simplified overview of the central role of uridine in cellular metabolism.

Conclusion and Future Directions
Uridine 5'-benzoate is a chemically defined derivative of uridine. While direct biological data is

limited, the wealth of information on related uridine compounds provides a strong foundation for

future research. The increased lipophilicity conferred by the benzoate moiety may offer

advantages in terms of bioavailability and cellular uptake, making it an interesting candidate for

further investigation in the fields of medicinal chemistry and drug discovery. Future studies

should focus on the synthesis and subsequent biological evaluation of Uridine 5'-benzoate to

determine its specific activities and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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